Cas no 75413-98-8 (6-tert-butyl-1,2,3,4-tetrahydroquinoline)

6-tert-butyl-1,2,3,4-tetrahydroquinoline structure
75413-98-8 structure
Product Name:6-tert-butyl-1,2,3,4-tetrahydroquinoline
CAS No:75413-98-8
MF:C13H19N
MW:189.29666352272
CID:570553
PubChem ID:3018592
Update Time:2024-10-27

6-tert-butyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline,6-(1,1-dimethylethyl)-1,2,3,4-tetrahydro-
    • 6-(tert-Butyl)-1,2,3,4-tetrahydroquinoline
    • 6-tert-butyl-1,2,3,4-tetrahydroquinoline
    • CS-0225090
    • EINECS 278-202-5
    • SCHEMBL761229
    • FT-0765042
    • AKOS000200846
    • 6-(1,1-Dimethylethyl)-1,2,3,4-tetrahydroquinoline
    • DTXSID90996862
    • Quinoline, 6-(1,1-dimethylethyl)-1,2,3,4-tetrahydro-
    • EN300-122657
    • 75413-98-8
    • N12803
    • 6-TERT-BUTYL-1,2,3,4-TETRA HYDROQUINOLINE
    • CVUAEQKDQXZBLD-UHFFFAOYSA-N
    • NS00059782
    • DA-35934
    • Inchi: 1S/C13H19N/c1-13(2,3)11-6-7-12-10(9-11)5-4-8-14-12/h6-7,9,14H,4-5,8H2,1-3H3
    • InChI Key: CVUAEQKDQXZBLD-UHFFFAOYSA-N
    • SMILES: N1CCCC2C=C(C=CC1=2)C(C)(C)C

Computed Properties

  • Exact Mass: 189.152
  • Monoisotopic Mass: 189.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.951
  • Boiling Point: 285.4°C at 760 mmHg
  • Flash Point: 127.3°C
  • Refractive Index: 1.516

6-tert-butyl-1,2,3,4-tetrahydroquinoline Pricemore >>

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